1-[(2-chlorophenoxy)acetyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 2-(2-chlorophenoxy)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H21ClN2O3/c1-24-18-9-5-3-7-16(18)21-10-12-22(13-11-21)19(23)14-25-17-8-4-2-6-15(17)20/h2-9H,10-14H2,1H3
• InChI Key: OOXDGJNUFUBWTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)COC3=CC=CC=C3Cl
• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol

Description

1-[(2-chlorophenoxy)acetyl]-4-(2-methoxyphenyl)piperazine, commonly known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. It is a synthetic compound that has been widely used in scientific research to study the mechanism of action of psychoactive drugs.

Mechanism of Action

TFMPP acts as a serotonin receptor agonist, specifically targeting the 5-HT1B and 5-HT2C receptors. It has been shown to increase the release of serotonin in the brain, leading to its psychoactive effects. TFMPP has been found to induce changes in mood, cognition, and behavior, which are similar to those observed with other psychoactive drugs.
Biochemical and Physiological Effects:
TFMPP has been found to induce a range of biochemical and physiological effects in the body. It has been shown to increase heart rate, blood pressure, and body temperature. TFMPP has also been found to alter the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. These effects are thought to be responsible for the psychoactive effects of TFMPP.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages as a research tool. It is a relatively stable compound that can be easily synthesized in the laboratory. TFMPP has also been extensively studied, and its pharmacological properties are well understood. However, TFMPP also has several limitations. It has been found to have a narrow therapeutic window, meaning that small changes in dosage can result in significant changes in its effects. TFMPP has also been found to have several side effects, including nausea, vomiting, and headaches.

Future Directions

For the study of TFMPP include the development of new piperazine derivatives, investigation of its role in mood and behavior, and the development of new synthesis methods.

Synthesis Methods

TFMPP can be synthesized by the reaction of 1-(2-chlorophenoxy)acetic acid with 1-(2-methoxyphenyl)piperazine in the presence of a dehydrating agent such as thionyl chloride. The reaction results in the formation of TFMPP as a white crystalline powder. This synthesis method has been widely used in the production of TFMPP for scientific research purposes.

Scientific Research Applications

TFMPP has been extensively used in scientific research to study the mechanism of action of psychoactive drugs. It is commonly used as a reference compound in the evaluation of the pharmacological properties of other piperazine derivatives. TFMPP has also been used as a tool to investigate the role of serotonin receptors in the regulation of mood and behavior.